7-(2-Fluorobenzoyl)-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one

• CAS No.: 77534-14-6
• Molecular Formula: C16H12FNO2S
• Molecular Weight: 301.3 g/mol
• IUPAC Name: 7-(2-fluorobenzoyl)-3-methylsulfanyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C16H12FNO2S/c1-21-15-11-7-4-6-10(13(11)18-16(15)20)14(19)9-5-2-3-8-12(9)17/h2-8,15H,1H3,(H,18,20)
• InChI Key: XQYMXFREJOWXPO-UHFFFAOYSA-N
• Canonical SMILES: CSC1C2=C(C(=CC=C2)C(=O)C3=CC=CC=C3F)NC1=O

Description

7-(2-Fluorobenzoyl)-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C16H12FNO2S and its molecular weight is 301.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 86 g (0.4 mole) of 2-amino-2'-fluorobenzophenone in 3 liters of methylene chloride was cooled to -65° C. and 54 g (0.4 mole) of ethyl methylthioacetate was added. A solution of 46 g (0.42 mole) of 95% tertiary butoxy chloride in 100 ml of methylene chloride was added dropwise, keeping the temperature below -65° C. One hour after addition was complete, 41 g (0.4 mole) of triethylamine was added dropwise and the mixture allowed to warm to room temperature. The solution was concentrated to about 1400 ml and then washed with water. The organic solution was concentrated and the residue dissolved in 800 ml methanol containing 60 ml of concentrated hydrochloric acid. The mixture was heated at reflux for one hour followed by cooling. The mixture stood overnight, then the crystals were collected and recrystallized from 20% aqueous ethanol to give 66 g (55%)pale yellow needles; m.p. 147.0°-148.5° C.